Cas no 164453-92-3 (4-Pentenoic acid, 2-hydroxy-, (2S)-)

• Product Name: 4-Pentenoic acid, 2-hydroxy-, (2S)-
• CAS No: 164453-92-3
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 3807252
• PubChem ID: 10909543
• Update Time: 2025-09-27

4-Pentenoic acid, 2-hydroxy-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-hydroxy-, (2S)-
• (S)-2-Hydroxy-4-pentenoic acid
• (S)-2-Hydroxypent-4-enoic acid
• AKOS006380945
• CS-0310901
• SCHEMBL4079703
• 164453-92-3

• Inchi： 1S/C5H8O3/c1-2-3-4(6)5(7)8/h2,4,6H,1,3H2,(H,7,8)/t4-/m0/s1
• InChI Key： VFSVBYJVPHDQQC-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@@H](O)CC=C

Computed Properties

• Exact Mass: 116.047344113Da
• Monoisotopic Mass: 116.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.8±20.0 ºC (760 Torr),
• Flash Point: 130.6±18.3 ºC,
• Solubility: Soluble (185 g/l) (25 º C),

Additional information on 4-Pentenoic acid, 2-hydroxy-, (2S)-

Exploring the Properties and Applications of 4-Pentenoic acid, 2-hydroxy-, (2S)- (CAS No. 164453-92-3)

In the realm of organic chemistry, 4-Pentenoic acid, 2-hydroxy-, (2S)- (CAS No. 164453-92-3) stands out as a chiral compound with significant potential in pharmaceutical and biochemical research. This enantiomerically pure molecule, characterized by its hydroxyl group and pentenoic acid backbone, has garnered attention for its role in asymmetric synthesis and drug development. Researchers are particularly interested in its stereoselective properties, which make it valuable for crafting complex molecular architectures.

The growing demand for chiral intermediates in the pharmaceutical industry has propelled interest in compounds like 4-Pentenoic acid, 2-hydroxy-, (2S)-. With the rise of personalized medicine and targeted therapies, the need for high-purity enantiomers has never been greater. This compound’s unique structural features enable its use in synthesizing bioactive molecules, including potential treatments for metabolic disorders and inflammatory conditions. Its CAS No. 164453-92-3 serves as a critical identifier for researchers sourcing high-quality materials for their studies.

From an industrial perspective, 4-Pentenoic acid, 2-hydroxy-, (2S)- is often discussed in the context of green chemistry and sustainable synthesis. As environmental concerns drive innovation, chemists are exploring ways to minimize waste and energy consumption in the production of such compounds. The hydroxy functional group in this molecule offers opportunities for catalytic transformations, aligning with the principles of atom economy and reduced environmental impact.

Another area of interest is the compound’s potential in flavor and fragrance applications. The pentenoic acid derivative structure is known to contribute to unique olfactory profiles, making it a candidate for designing novel scents and tastes. This versatility underscores its relevance across multiple industries, from cosmetics to food science.

For researchers and manufacturers, understanding the stability and storage conditions of 4-Pentenoic acid, 2-hydroxy-, (2S)- is crucial. Proper handling ensures the integrity of the compound, particularly when used in sensitive reactions. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and confirm its stereochemical configuration.

In summary, 4-Pentenoic acid, 2-hydroxy-, (2S)- (CAS No. 164453-92-3) represents a fascinating intersection of chemistry and innovation. Its applications span pharmaceuticals, sustainable chemistry, and beyond, making it a compound worth watching in the evolving landscape of scientific research.